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Introduction: The Significance of Propionitrile
Propionitrile, also known as ethyl cyanide or propanenitrile, is a colorless, water-soluble liquid

with an ether-like odor.[1][2][3] It serves as a versatile aprotic solvent, similar to acetonitrile but

with a higher boiling point, making it suitable for reactions requiring elevated temperatures.[2]

Furthermore, its role as a C-3 building block and precursor to various organic compounds,

including propylamines and the drug flopropione, underscores its importance in synthetic

organic chemistry and pharmaceutical development.[2][4] An accurate understanding of its

physical properties, particularly its boiling and melting points, is paramount for its safe handling,

application in chemical synthesis, and purification processes.

Section 1: Physicochemical Properties of
Propionitrile
The boiling and melting points of a substance are direct manifestations of the strength of its

intermolecular forces. In the case of propionitrile, a simple aliphatic nitrile, these properties

are primarily governed by dipole-dipole interactions and van der Waals forces.[4] The presence

of the strongly polarized cyano group (C≡N) creates a significant molecular dipole moment,

leading to stronger intermolecular attractions than those found in nonpolar compounds of

similar molecular weight.[4]
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Key Physical and Chemical Properties
Property Value Source(s)

Boiling Point 96 to 98 °C [2]

97 °C (lit.) [5][6][7][8]

97.1 °C [4]

207 °F (97.2 °C) [9][10][11]

Melting Point -100 to -86 °C [2]

-93 °C (lit.) [5][6][7][12]

-92 °C [8][13]

-91.8 °C [10]

-133 °F (-91.7 °C) [9][11]

Molecular Formula C₃H₅N [2][6][14]

Molar Mass 55.08 g/mol [2][4][6]

Density 0.772 g/mL at 25 °C (lit.) [5][7]

Appearance Colorless liquid [1][2][6]

Odor Sweetish, ethereal [2][4][6]

The relatively high boiling point of propionitrile compared to other organic molecules of similar

mass is a direct consequence of the strong dipole-dipole forces originating from the cyano

group.[4] The melting point, conversely, is influenced by both intermolecular forces and the

efficiency of crystal lattice packing.

Section 2: The Science Behind Phase Transitions
The transition between solid, liquid, and gaseous states is a fundamental concept in physical

chemistry. Understanding the molecular interactions that govern these transitions is crucial for

predicting and controlling the behavior of substances like propionitrile.
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Intermolecular Forces in Propionitrile
The primary intermolecular forces at play in propionitrile are:

Dipole-Dipole Interactions: The significant difference in electronegativity between the carbon

and nitrogen atoms in the cyano group results in a large permanent dipole moment.[4] These

dipoles align, creating strong attractive forces between adjacent molecules.

Van der Waals Forces (London Dispersion Forces): These are weaker, temporary forces that

arise from instantaneous fluctuations in electron distribution. While present in all molecules,

they are less significant than the dipole-dipole interactions in propionitrile.[4]

Propionitrile can act as a hydrogen bond acceptor via the lone pair of electrons on the

nitrogen atom, but it cannot act as a hydrogen bond donor.[4]
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Caption: Intermolecular dipole-dipole interactions in propionitrile.

Section 3: Experimental Determination of Boiling
and Melting Points
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Accurate determination of boiling and melting points is essential for compound identification

and purity assessment.[15][16] Standardized protocols ensure reproducibility and comparability

of data across different laboratories.

Melting Point Determination: Capillary Method (ASTM
E324)
The capillary tube method is a widely accepted technique for determining the melting range of

a crystalline solid.[17][18][19] A small, powdered sample is packed into a capillary tube and

heated at a controlled rate. The temperatures at which melting begins and is complete are

recorded as the melting range. A narrow melting range is indicative of high purity.[15]

Prepare Dry, Powdered Sample Pack Sample into Capillary Tube Place in Melting Point Apparatus Heat at a Controlled Rate Observe and Record Melting Range
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Caption: Workflow for melting point determination by the capillary method.

Protocol:

Sample Preparation: Ensure the propionitrile sample is solidified and finely powdered.

Capillary Tube Packing: Tap the open end of a capillary tube into the powdered sample to a

depth of 2-3 mm.

Apparatus Setup: Place the capillary tube into the heating block of a calibrated melting point

apparatus.

Heating: Heat the sample at a controlled rate, typically 1-2 °C per minute, near the expected

melting point.

Observation: Record the temperature at which the first liquid appears and the temperature at

which the last solid crystal melts. This range is the melting point.
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Boiling Point Determination: Micro-Boiling Point Method
(Siwoloboff Method)
For small sample volumes, the micro-boiling point method, as described in OECD Guideline

103, is a suitable technique.[20][21][22][23] This method relies on the principle that the boiling

point is reached when the vapor pressure of the liquid equals the surrounding atmospheric

pressure.[24][25]

Place Liquid in Test Tube with Inverted Capillary Heat the Sample Observe Continuous Stream of Bubbles Cool the Sample Record Temperature When Liquid Enters Capillary
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Caption: Workflow for the micro-boiling point determination method.

Protocol:

Apparatus Setup: Place a small amount of liquid propionitrile into a small test tube. Invert a

sealed-end capillary tube into the liquid.

Heating: Heat the test tube in a suitable heating bath.

Observation of Bubbling: As the liquid heats, a stream of bubbles will emerge from the open

end of the inverted capillary tube.

Cooling and Observation: Remove the heat source and allow the apparatus to cool slowly.

Boiling Point Determination: The temperature at which the bubbling stops and the liquid is

drawn up into the capillary tube is the boiling point.[25][26]

Section 4: Safety and Handling Considerations
Propionitrile is a flammable liquid and is toxic by inhalation, ingestion, and skin absorption.[1]

[9][27][28][29] It is crucial to handle this chemical in a well-ventilated area, preferably a fume

hood, while wearing appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat.[28][29] Upon heating, propionitrile can produce toxic hydrogen

cyanide gas.[6][9] Always consult the Safety Data Sheet (SDS) before handling.[27][28][29][30]
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Conclusion
The boiling and melting points of propionitrile are critical physical properties that are dictated

by its molecular structure and intermolecular forces. A comprehensive understanding of these

properties, coupled with the application of standardized measurement techniques, is essential

for the safe and effective use of propionitrile in research, development, and industrial

applications. The data and protocols presented in this guide provide a solid foundation for

scientists and professionals working with this important chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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